Cas no 2171180-59-7 (2-bromo-5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylbenzoic acid)

• Product Name: 2-bromo-5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylbenzoic acid
• CAS No: 2171180-59-7
• MF: C₂₇H₂₅BrN₂O₅
• MW: 537.401806592941
• CID: 5783340
• PubChem ID: 165535258
• Update Time: 2025-06-09

2-bromo-5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1511320
• 2-bromo-5-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methylbenzoic acid
• 2171180-59-7
• 2-bromo-5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylbenzoic acid

• Inchi： 1S/C27H25BrN2O5/c1-3-23(25(31)29-24-13-20(26(32)33)22(28)12-15(24)2)30-27(34)35-14-21-18-10-6-4-8-16(18)17-9-5-7-11-19(17)21/h4-13,21,23H,3,14H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)/t23-/m1/s1
• InChI Key： DQOLKUJPLVTJNW-HSZRJFAPSA-N
• SMILES： BrC1C(C(=O)O)=CC(=C(C)C=1)NC([C@@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 536.09468g/mol
• Monoisotopic Mass: 536.09468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-bromo-5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylbenzoic acid

Introduction to 2-bromo-5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylbenzoic acid (CAS No. 2171180-59-7)

2-bromo-5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylbenzoic acid, identified by its CAS number 2171180-59-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex structural architecture, which includes a brominated aromatic ring, an amino acid-derived side chain, and a fluorenylmethoxycarbonyl (Fmoc) protective group. The unique combination of these structural features makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the realm of drug discovery.

Thefluorenylmethoxycarbonyl moiety is a well-established protecting group in peptide chemistry, widely used to shield the amino group during synthetic processes. Its stability under various reaction conditions and ease of removal under mild acidic conditions make it an ideal choice for constructing complex peptides and proteins. In the context of 2-bromo-5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylbenzoic acid, this group ensures that the primary amine remains protected until the final stages of synthesis, allowing for selective modifications elsewhere in the molecule.

Thebrominated aromatic ring present in this compound is another key feature that enhances its utility in pharmaceutical applications. Bromine atoms are frequently incorporated into drug molecules due to their ability to modulate electronic properties, influence metabolic stability, and serve as handles for further functionalization. The presence of a bromine atom at the 5-position of the benzoic acid scaffold in 2-bromo-5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylbenzoic acid provides a versatile platform for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are essential for constructing more complex molecular structures.

The4-methylbenzoic acid moiety contributes to the overall hydrophobicity of the compound, which can be advantageous for membrane permeability and binding affinity in biological systems. Additionally, thebutanamido group introduces a flexible side chain that can be further modified to tailor pharmacokinetic properties. The stereochemical configuration at the 2-position (designated as (2R)) adds another layer of specificity, ensuring that only one enantiomer is present in the final product, which is crucial for drugs where enantioselectivity plays a critical role.

In recent years, 2-bromo-5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylbenzoic acid has been explored as a key intermediate in the synthesis of novel therapeutic agents. Its structural motifs are reminiscent of known bioactive compounds, suggesting potential applications in areas such as immunomodulation, anti-inflammatory treatments, and even oncology. Thebromine substituent, in particular, has been implicated in several drug candidates that exhibit potent activity against various disease targets.

One notable application of this compound is in the development of small molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes and are often considered attractive drug targets due to their critical roles in disease pathogenesis. Thefluorenylmethoxycarbonyl-protected amine group provides a site for conjugation with ligands that can disrupt or modulate PPIs, while thebrominated aromatic ring allows for further derivatization via cross-coupling strategies. Such inhibitors have shown promise in preclinical studies for conditions ranging from cancer to autoimmune disorders.

Thebutanamido moiety has also been exploited for its ability to enhance solubility and bioavailability upon further chemical modification. For instance, esterification or amidation at the terminal carboxyl group can yield derivatives with improved pharmacokinetic profiles. This flexibility makes 2-bromo-5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylbenzoic acid a versatile building block for medicinal chemists seeking to optimize lead compounds.

In addition to its pharmaceutical applications, this compound has found utility in materials science and chemical biology. The presence of multiple functional groups allows it to serve as a precursor for synthesizing polymers with specific properties or as a probe molecule for studying enzyme mechanisms. Thebromine atom, for example, can be used to introduce labels or tags for biochemical assays, while theFmoc protecting group ensures controlled reactivity during synthetic workflows.

The synthesis of 2-bromo-5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylbenzoic acid involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key steps typically include bromination of a precursor aromatic ring, followed by selective protection and functionalization of the amine group with an Fmoc moiety. The introduction of the butanamido side chain often involves condensation reactions with appropriate carboxylic acid derivatives under controlled conditions. Given its complexity, large-scale production may require specialized equipment and expertise to ensure reproducibility and scalability.

Efforts have been made to streamline synthetic routes for this compound by leveraging catalytic methods or alternative protecting groups that offer improved efficiency or selectivity. Advances in flow chemistry have also enabled continuous production processes, which can enhance safety and reduce waste generation. These innovations are critical for transitioning promising candidates from laboratory-scale research into industrial manufacturing settings.

TheFmoc protecting group, while highly effective, does have limitations when scaled up due to its sensitivity to moisture and acidic conditions during removal. Researchers have explored alternative strategies, such as using different protecting groups or developing more robust synthetic protocols that minimize exposure to deprotecting agents. Such improvements are essential for maintaining cost-effectiveness and environmental sustainability in pharmaceutical production.

In conclusion, 2-bromo -5-( 2 R ) - - ( { ( 9 H - fluorene - 9 - ylmethoxycarbon y l } amino ) but ana mido - 4 - me thylbe nz o ic ac id ( CAS No . 2171180 -59 -7 ) represents a significant advancement in synthetic chemistry with broad implications across multiple disciplines . Its unique structural features make it an invaluable tool for drug discovery , material science , and biochemical research . As our understanding of molecular interactions continues to evolve , compounds like this will undoubtedly play an increasingly important role in developing innovative solutions to complex challenges . The ongoing exploration of its applications underscores its potential as both a scientific curiosity and a practical resource for future breakthroughs . p >